Cas no 2034259-36-2 (2-hydroxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}quinoline-4-carboxamide)

• Product Name: 2-hydroxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}quinoline-4-carboxamide
• CAS No: 2034259-36-2
• MF: C₂₁H₂₀F₃N₅O₂
• MW: 431.4110
• CID: 5348571
• Update Time: 2025-10-29

2-hydroxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-2-oxo-1H-quinoline-4-carboxamide
• 2-hydroxy-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)quinoline-4-carboxamide
• 2-hydroxy-n-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}quinoline-4-carboxamide
• N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-2-oxo-1,2-dihydroquinoline-4-carboxamide
• 2-hydroxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}quinoline-4-carboxamide

• Inchi： 1S/C21H20F3N5O2/c1-12-25-17(21(22,23)24)11-18(26-12)29-8-6-13(7-9-29)27-20(31)15-10-19(30)28-16-5-3-2-4-14(15)16/h2-5,10-11,13H,6-9H2,1H3,(H,27,31)(H,28,30)
• InChI Key： ZSDCZGBODUNXAD-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C(=NC(C([H])([H])[H])=N1)N1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C1=C([H])C(N([H])C2=C([H])C([H])=C([H])C([H])=C12)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 720
• XLogP3: 2.6
• Topological Polar Surface Area: 87.2

Additional information on 2-hydroxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}quinoline-4-carboxamide

Introduction to 2-hydroxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}quinoline-4-carboxamide (CAS No. 2034259-36-2)

2-hydroxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}quinoline-4-carboxamide (CAS No. 2034259-36-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines elements of quinoline, pyrimidine, and piperidine moieties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The compound's structure is strategically designed to interact with biological targets, particularly enzymes and receptors involved in critical cellular pathways. The presence of a hydroxy group at the 2-position of the quinoline core and a trifluoromethyl group on the pyrimidine ring enhances its pharmacological potential by influencing metabolic stability and binding affinity. These modifications are key factors in modern drug design, as they can modulate the compound's solubility, bioavailability, and overall efficacy.

In recent years, there has been a surge in research focusing on quinoline derivatives due to their demonstrated biological activity across various therapeutic domains. Quinoline-based compounds have shown promise in treating infections, cancer, and neurological disorders. The specific configuration of 1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl moiety in this molecule suggests potential interactions with kinases and other enzymes implicated in signal transduction pathways. Such interactions are pivotal in developing targeted therapies for diseases like cancer and inflammatory conditions.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies indicate that 2-hydroxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}quinoline-4-carboxamide may exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) and tyrosine kinases. JAK inhibitors, for instance, have already been approved for treating autoimmune diseases, highlighting the potential therapeutic relevance of this compound.

The quinoline scaffold is renowned for its versatility in drug development, with numerous derivatives having entered clinical trials or being used in marketed drugs. The combination of quinoline with piperidine and pyrimidine moieties creates a multifaceted pharmacophore that can engage multiple binding sites on biological targets. This polypharmacicity is increasingly recognized as a strategy to enhance therapeutic outcomes by simultaneously modulating several disease-relevant pathways.

Recent studies have also explored the synthetic pathways for 2-hydroxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}quinoline-4-carboxamide, aiming to optimize yield and purity for preclinical testing. Advances in synthetic methodologies have allowed for the efficient construction of complex heterocyclic systems, enabling researchers to explore more derivatives with tailored biological properties. The trifluoromethyl group, a common feature in modern drug candidates, is particularly noted for its ability to improve metabolic stability and binding interactions.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary data suggest that modifications at the 6-position of the pyrimidine ring can significantly impact oral bioavailability and tissue distribution. These findings are crucial for designing prodrugs or formulations that enhance the compound's delivery to target tissues. Additionally, the hydroxyl group at the 2-position may serve as a site for conjugation with other molecules, expanding its utility as a scaffold for drug development.

In conclusion, 2-hydroxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}quinoline-4-carboxamide (CAS No. 2034259-36-2) represents a promising lead compound in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for quinoline derivatives, this compound stands out as a testament to the innovative approaches being taken in modern medicinal chemistry.